Cas no 54118-76-2 (3-Bromo-4'-methoxybenzophenone)

• Product Name: 3-Bromo-4'-methoxybenzophenone
• CAS No: 54118-76-2
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD01311588
• CID: 365943
• PubChem ID: 2757031
• Update Time: 2025-05-24

3-Bromo-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(4-methoxyphenyl)methanone
• (3-bromophenyl)-(4-methoxyphenyl)methanone
• 3-Bromo-4'-methoxybenzophenone
• Methanone,(3-bromophenyl)(4-methoxyphenyl)-
• AKOS005255199
• VIRBFLHMELPKFP-UHFFFAOYSA-N
• MFCD01311588
• FT-0650182
• J-501189
• A847238
• (3-bromo-phenyl)-(4-methoxy-phenyl)-methanone
• SCHEMBL3458301
• DTXSID60373707
• PS-7171
• AB87267
• 54118-76-2
• STL554540
• 3-BROMO-4''-METHOXYBENZOPHENONE
• BBL100746

• MDL： MFCD01311588
• Inchi： 1S/C14H11BrO2/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3
• InChI Key： VIRBFLHMELPKFP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 289.99400
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.68870

Additional information on 3-Bromo-4'-methoxybenzophenone

3-Bromo-4'-methoxybenzophenone (CAS No. 54118-76-2): A Comprehensive Overview

3-Bromo-4'-methoxybenzophenone (CAS No. 54118-76-2) is a highly specialized organic compound that has garnered significant attention in the fields of material science, pharmaceuticals, and chemical synthesis. This compound, characterized by its unique structure featuring a bromine atom and a methoxy group on the benzene rings, exhibits remarkable electronic and optical properties. Recent advancements in synthetic methodologies and its applications have further solidified its position as a critical component in modern chemical research.

The molecular structure of 3-Bromo-4'-methoxybenzophenone is defined by two aromatic benzene rings connected by a ketone group. The bromine substituent at the 3-position and the methoxy group at the 4'-position introduce distinct electronic effects that influence the compound's reactivity and stability. These substituents also play a pivotal role in modulating its absorption spectrum, making it highly suitable for applications in optoelectronic devices and sensors.

Recent studies have highlighted the potential of 3-Bromo-4'-methoxybenzophenone as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that the compound's ability to undergo various photochemical reactions can be harnessed to create materials with tailored electronic properties. For instance, its use in the synthesis of n-type semiconductors has shown promise in enhancing device performance by improving charge transport efficiency.

In the pharmaceutical industry, 3-Bromo-4'-methoxybenzophenone has been explored as a potential drug intermediate due to its ability to participate in diverse coupling reactions. Its role in the synthesis of bioactive molecules has been documented in several recent publications, where it serves as a key building block for developing compounds with anti-inflammatory and antioxidant properties.

The synthesis of 3-Bromo-4'-methoxybenzophenone typically involves multi-step procedures that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods, including the use of transition metal catalysts, have significantly streamlined its production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

From an analytical standpoint, 3-Bromo-4'-methoxybenzophenone is often characterized using techniques such as UV-vis spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry. These analyses provide critical insights into its structural integrity and functional group reactivity, which are essential for optimizing its applications across various industries.

In conclusion, 3-Bromo-4'-methoxybenzophenone (CAS No. 54118-76-2) stands out as a versatile compound with immense potential across multiple domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, underscore its importance in advancing modern scientific research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future innovations in chemistry and materials science.